Cas no 2138797-62-1 (3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid)
3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-4984189
- 2138797-62-1
- 3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid
- 3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid
-
- Inchi: 1S/C7H11F3N2O3/c1-12(2)3-4(5(13)14)11-6(15)7(8,9)10/h4H,3H2,1-2H3,(H,11,15)(H,13,14)
- InChI Key: JDRPXYOPNCRNQT-UHFFFAOYSA-N
- SMILES: FC(C(NC(C(=O)O)CN(C)C)=O)(F)F
Computed Properties
- Exact Mass: 228.07217670g/mol
- Monoisotopic Mass: 228.07217670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 69.6Ų
3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4984189-0.05g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 0.05g |
$647.0 | 2025-03-15 | |
| Enamine | EN300-4984189-0.1g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 0.1g |
$678.0 | 2025-03-15 | |
| Enamine | EN300-4984189-0.25g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 0.25g |
$708.0 | 2025-03-15 | |
| Enamine | EN300-4984189-0.5g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 0.5g |
$739.0 | 2025-03-15 | |
| Enamine | EN300-4984189-1.0g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 1.0g |
$770.0 | 2025-03-15 | |
| Enamine | EN300-4984189-2.5g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 2.5g |
$1509.0 | 2025-03-15 | |
| Enamine | EN300-4984189-5.0g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 5.0g |
$2235.0 | 2025-03-15 | |
| Enamine | EN300-4984189-10.0g |
3-(dimethylamino)-2-(trifluoroacetamido)propanoic acid |
2138797-62-1 | 95.0% | 10.0g |
$3315.0 | 2025-03-15 |
3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid
Comprehensive Overview of 3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid (CAS No. 2138797-62-1)
3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid (CAS No. 2138797-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique trifluoroacetamido and dimethylamino functional groups, plays a pivotal role in the synthesis of advanced drug intermediates and bioactive molecules. Its molecular structure, which combines a propanoic acid backbone with nitrogen-containing substituents, makes it a versatile building block in medicinal chemistry.
In recent years, the demand for 3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid has surged due to its applications in the development of targeted therapies and small-molecule drugs. Researchers are particularly interested in its potential to modulate enzyme activity and protein interactions, which aligns with the growing focus on precision medicine. The compound's trifluoroacetamido moiety is often leveraged to enhance metabolic stability, a critical factor in drug design. This has led to its inclusion in studies exploring cancer therapeutics, neurodegenerative disease treatments, and anti-inflammatory agents.
The synthesis of 3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid typically involves multi-step organic reactions, including amide coupling and amine protection strategies. Its CAS No. 2138797-62-1 serves as a unique identifier in chemical databases, facilitating streamlined procurement for laboratories. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.
From an industrial perspective, the compound's relevance extends to high-throughput screening (HTS) platforms, where it is used to identify novel drug candidates. Its compatibility with automated synthesis systems further underscores its utility in modern drug discovery pipelines. Additionally, the rise of AI-driven drug design has amplified interest in such structurally nuanced molecules, as they offer rich datasets for machine learning models predicting bioactivity.
Environmental and safety considerations are also paramount when handling 3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid. While not classified as hazardous, proper laboratory protocols must be followed to mitigate risks associated with chemical exposure. The compound's stability under various storage conditions and its solubility profile in organic solvents are frequently discussed in technical literature, addressing common queries from synthetic chemists.
In summary, 3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid (CAS No. 2138797-62-1) represents a critical tool in contemporary chemical research. Its multifaceted applications—from drug development to biochemical probes—highlight its importance in advancing scientific innovation. As the pharmaceutical industry continues to prioritize molecular diversity and efficient synthesis, this compound is poised to remain at the forefront of cutting-edge discoveries.
2138797-62-1 (3-(Dimethylamino)-2-(trifluoroacetamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)